2-(2,5-Dichlorophenyl)benzoic acid, 95%

• IUPAC Name: 2-(2,5-dichlorophenyl)benzoic acid
• InChI: InChI=1S/C13H8Cl2O2/c14-8-5-6-12(15)11(7-8)9-3-1-2-4-10(9)13(16)17/h1-7H,(H,16,17)
• InChI Key: LYYSHIHEQUNINS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=C(C=CC(=C2)Cl)Cl)C(=O)O
• Molecular Formula: C13H8Cl2O2
• DSSTOX Substance ID: DTXSID10618635
• Molecular Weight: 267.10 g/mol
• CAS RN: 1178312-05-4

Description

2-(2,5-Dichlorophenyl)benzoic acid, 95% (2-DCPBA) is a white crystalline solid that has been used in a variety of scientific research applications. It is a derivative of benzoic acid, with two chlorine atoms attached to the benzene ring. It is commercially available in a 95% purity grade, and is used in a variety of laboratory experiments. 2-DCPBA has been used in a variety of scientific research applications, including biochemical and physiological studies, as well as in the synthesis of other compounds.

Mechanism of Action

2-(2,5-Dichlorophenyl)benzoic acid, 95% has been found to act as an antioxidant, scavenging free radicals and reducing oxidative stress. It has also been found to inhibit the activity of certain enzymes, such as cyclooxygenase-2, which is involved in inflammation. Additionally, it has been found to bind to certain receptors, such as the serotonin receptor, which is involved in mood regulation.
Biochemical and Physiological Effects
2-(2,5-Dichlorophenyl)benzoic acid, 95% has been found to have a variety of biochemical and physiological effects. It has been found to reduce inflammation, oxidative stress, and cell damage. It has also been found to reduce the levels of certain hormones, such as cortisol and testosterone, as well as the levels of certain neurotransmitters, such as serotonin and dopamine. Additionally, it has been found to reduce the activity of certain enzymes, such as cyclooxygenase-2.

Advantages and Limitations for Lab Experiments

The main advantage of using 2-(2,5-Dichlorophenyl)benzoic acid, 95% in laboratory experiments is that it is a relatively non-toxic compound, making it safe to use in experiments. Additionally, it is easy to synthesize and is commercially available in a 95% purity grade. The main limitation of using 2-(2,5-Dichlorophenyl)benzoic acid, 95% in laboratory experiments is that it can be difficult to control the concentration of the compound, as it is not soluble in water.

Future Directions

There are a variety of potential future directions for research involving 2-(2,5-Dichlorophenyl)benzoic acid, 95%. These include further exploration of its biochemical and physiological effects, such as its effects on inflammation, oxidative stress, and cell damage. Additionally, further research could be done on its effects on hormones and neurotransmitters, as well as its effects on enzyme activity. Additionally, further research could be done on its potential applications in drug development and environmental remediation. Finally, further research could be done on its potential uses in food and beverage production.

Synthesis Methods

2-(2,5-Dichlorophenyl)benzoic acid, 95% can be synthesized through a reaction between 2,5-dichlorobenzoic acid and sodium hydroxide. The reaction is carried out in aqueous solution, and produces a white solid product. The reaction is carried out at room temperature and can be completed in a few hours.

Scientific Research Applications

2-(2,5-Dichlorophenyl)benzoic acid, 95% has been used in a variety of scientific research applications. It has been used in biochemical and physiological studies, as well as in the synthesis of other compounds. It has been used to study the effects of oxidative stress on cells, as well as the effects of drugs on the nervous system. It has also been used to study the effects of environmental pollutants on the human body.